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Compound of Interest

Compound Name: Aminooxy-PEG1-acid

Cat. No.: B14089027

For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical reagents is paramount. This guide provides a comprehensive overview of
the safety data and handling procedures for Aminooxy-PEG1-acid (CAS No. 2921-14-4), a
bifunctional linker commonly utilized in bioconjugation, drug delivery, and proteomics.

Product Identification and Properties

Aminooxy-PEG1-acid, also known as 2-(Aminooxy)acetic acid, is a PEG linker containing a
reactive aminooxy group and a terminal carboxylic acid. This structure allows for the
conjugation of molecules containing aldehyde or ketone functionalities via an oxime bond,
while the carboxylic acid can form a stable amide bond with primary amines.

Table 1: Chemical and Physical Properties
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Property Value Reference
CAS Number 2921-14-4
Molecular Formula C2H5NO3
Molecular Weight 91.07 g/mol
Appearance White to off-white solid/powder
Melting Point 127-130 °C
Purity >95% - >98%
2-(Aminooxy)acetic acid,
Synonyms Carboxymethoxylamine, O-

(Carboxymethyl)hydroxylamine

Hazard Identification and Safety Precautions

According to the available Safety Data Sheets (SDS), Aminooxy-PEG1-acid is not classified

as a hazardous substance or mixture. However, as with any chemical reagent, appropriate

safety precautions should be observed.

Table 2: GHS Hazard Classification

Classification

Status

Hazard Classification

Not a hazardous substance or mixture

General Precautionary Measures:

Eye Contact: May cause eye irritation.
Skin Contact: May cause skin irritation.
Inhalation: May cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.
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Handling, Storage, and Personal Protective
Equipment

Proper handling and storage are crucial for maintaining the integrity of Aminooxy-PEG1-acid

and ensuring laboratory safety.

Table 3: Handling and Storage Recommendations

Condition Recommendation Reference

2-8°C or -20°C, protect from

Storage Temperature ]
light

Handle in a well-ventilated

area. Avoid dust formation.

Handling ] ] ]
Avoid contact with skin, eyes,
and clothing.

Incompatible Materials Strong oxidizing agents

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a laboratory coat.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a dust
filter.

First Aid Measures

In case of exposure, follow these first aid procedures:

Table 4: First Aid Procedures
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Exposure Route First Aid Measure

Move the person to fresh air. If breathing is

Inhalation - . -
difficult, give oxygen. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least

Eye Contact ] o
15 minutes and consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.

Experimental Workflow

The following diagram illustrates a general workflow for handling a chemical reagent like
Aminooxy-PEG1-acid in a laboratory setting, from receiving and preparation to reaction and
disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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